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Compound of Interest

Compound Name: 1,1-Dimethyl-4-nitrocyclohexane

Cat. No.: B1532719

CAS Number: 2172032-17-4

This technical guide provides a comprehensive overview of 1,1-Dimethyl-4-nitrocyclohexane,
catering to researchers, scientists, and professionals in drug development. The document
outlines the compound's properties, synthesis, and potential applications, with a focus on
experimental details and data presentation.

Chemical and Physical Properties

Quantitative data for 1,1-Dimethyl-4-nitrocyclohexane is limited in publicly available literature.
The following table summarizes the known information. Further experimental determination of
these properties is required for a complete profile.
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Property Value Source
CAS Number 2172032-17-4 [1]
Molecular Formula CsHi1sNO:2 N/A
Molecular Weight 157.21 g/mol [1]
Boiling Point Not available N/A
Melting Point Not available N/A
Density Not available N/A
Solubility Not available N/A

Synthesis and Reactivity

The primary route for the synthesis of 1,1-Dimethyl-4-nitrocyclohexane is through the

nitration of 1,1-dimethylcyclohexane.[1] Various nitrating agents and conditions can be

employed, influencing the yield and selectivity of the reaction.

Experimental Protocol: Nitration of 1,1-

Dimethylcyclohexane (Hypothetical)

While a specific detailed protocol for this exact compound is not readily available, a general

procedure for the nitration of a non-activated cyclohexane can be adapted.

Materials:

1,1-dimethylcyclohexane

Concentrated Nitric Acid (HNOs)

Concentrated Sulfuric Acid (H2SOa)

Ice bath

Separatory funnel
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Sodium bicarbonate solution (saturated)

Magnesium sulfate (anhydrous)

Rotary evaporator

Distillation apparatus
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool a
mixture of concentrated sulfuric acid to 0-5 °C in an ice bath.

e Slowly add 1,1-dimethylcyclohexane to the cooled sulfuric acid with continuous stirring.

e Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid, keeping the temperature below 10 °C.

e Add the nitrating mixture dropwise to the solution of 1,1-dimethylcyclohexane in sulfuric acid,
maintaining the reaction temperature between 0-5 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time (e.g., 2-4 hours) to ensure complete reaction.

o Carefully pour the reaction mixture over crushed ice to quench the reaction.
o Transfer the mixture to a separatory funnel and extract the organic layer.

» Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,
and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
1,1-Dimethyl-4-nitrocyclohexane.
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Logical Workflow for Synthesis:
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Caption: Synthesis workflow for 1,1-Dimethyl-4-nitrocyclohexane.

Reactivity

The nitro group in 1,1-Dimethyl-4-nitrocyclohexane is a versatile functional group. A key
reaction is its reduction to the corresponding amine, 4-amino-1,1-dimethylcyclohexane. This
transformation opens up avenues for further derivatization and the synthesis of various
nitrogen-containing compounds.[1]

Reaction Pathway: Reduction of Nitro Group:
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Caption: Reduction of 1,1-Dimethyl-4-nitrocyclohexane.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 1,1-Dimethyl-4-
nitrocyclohexane is not readily available in the public domain. Researchers synthesizing this
compound would need to perform these analyses for structural confirmation.

Biological Activity

There is no specific information available on the biological activity, pharmacology, or toxicology
of 1,1-Dimethyl-4-nitrocyclohexane. However, the biological activities of nitro-containing
compounds and cyclohexane derivatives have been studied more broadly.
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Nitroaromatic and nitroheterocyclic compounds are known to exhibit a wide range of biological
activities, including antimicrobial and anticancer effects.[2] The nitro group can be reduced in
hypoxic environments, a characteristic exploited in the design of hypoxia-activated prodrugs for
cancer therapy.

Cyclohexane derivatives have also been investigated for various biological activities, including
antimicrobial and anticancer properties.

Given the presence of both the nitro group and the cyclohexane moiety, 1,1-Dimethyl-4-
nitrocyclohexane could be a candidate for investigation in these areas, although no specific
studies have been published to date.

Safety and Handling

Detailed safety information for 1,1-Dimethyl-4-nitrocyclohexane is not available. However,
based on the properties of related nitroalkanes and cyclohexanes, the following precautions
should be taken:

Flammability: Handle with care, avoiding sources of ignition.

Toxicity: Assumed to be toxic if inhaled, ingested, or in contact with skin.

Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and a lab
coat.

Ventilation: Work in a well-ventilated fume hood.

For detailed safety protocols, it is advisable to consult the Safety Data Sheets (SDS) for
structurally similar compounds like nitrocyclohexane and 1,1-dimethylcyclohexane.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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